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Compound of Interest

Compound Name:
2-Methoxy-2-methylpropan-1-

amine

Cat. No.: B1354346 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability, suppliers, and

key technical data for the chemical compound 2-Methoxy-2-methylpropan-1-amine and its

common salt form, 2-Methoxy-2-methylpropan-1-amine hydrochloride. This document is

intended to serve as a valuable resource for researchers and professionals in the fields of

medicinal chemistry, organic synthesis, and drug development.
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Common Name 2-Methoxy-2-methylpropan-1-amine

Synonyms

(2-Methoxy-2-methylpropyl)amine, 2-

Methoxyisobutylamine, 1-Amino-2-methoxy-2-

methylpropane

CAS Number 89282-70-2

Molecular Formula C₅H₁₃NO

Molecular Weight 103.16 g/mol

Chemical Structure

Common Name
2-Methoxy-2-methylpropan-1-amine
hydrochloride

Synonyms 2-Methoxy-2-methyl-1-propanamine HCl

CAS Number 1020743-95-6

Molecular Formula C₅H₁₄ClNO

Molecular Weight 139.62 g/mol

Chemical Structure
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2-Methoxy-2-methylpropan-1-amine and its hydrochloride salt are readily available from a

variety of chemical suppliers catering to the research and development sector. These

compounds are typically offered in quantities ranging from milligrams to kilograms. Below is a

summary of representative suppliers and their typical product specifications.

Table 1: Commercial Suppliers of 2-Methoxy-2-
methylpropan-1-amine (CAS: 89282-70-2)

Supplier Product Number Purity
Available
Quantities

AK Scientific, Inc. HTS037300 >95% Inquire

Manchester Organics 89282-70-2 Inquire 5g, 10g, 25g

Pharmaffiliates PA2702418 High Purity Inquire

LookChem 89282-70-2 99% 1kg, 25kg

Sunway Pharm Ltd CB47404 97% 1g, 5g, 10g

Table 2: Commercial Suppliers of 2-Methoxy-2-
methylpropan-1-amine hydrochloride (CAS: 1020743-95-
6)

Supplier Product Number Purity
Available
Quantities

Sigma-Aldrich ENA341294638 95% 1g, 5g

Cenmed C007B-367224 97% 1g

ChemicalBook CB7740400 Inquire Inquire

BLDpharm BD121856 >97% 1g, 5g, 25g

Crysdot LLC CD13028017 95+% (typically >97%) Inquire
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Sourced from supplier data and public chemical databases, the following tables summarize key

physicochemical and safety information.

Table 3: Physicochemical Properties
Property

2-Methoxy-2-
methylpropan-1-amine

2-Methoxy-2-
methylpropan-1-amine HCl

Appearance Liquid (predicted) White powder/solid

Boiling Point Not available Not available

Melting Point Not available 112-113 °C[1]

Storage Temperature Room Temperature Room Temperature

Table 4: Safety and Hazard Information
Hazard Statement GHS Classification

H315: Causes skin irritation Skin Irrit. 2

H317: May cause an allergic skin reaction Skin Sens. 1[2]

H319: Causes serious eye irritation Eye Irrit. 2

H335: May cause respiratory irritation STOT SE 3

Note: This information is based on the hydrochloride salt and should be handled with

appropriate personal protective equipment in a well-ventilated area.

Experimental Protocols
While specific experimental protocols for the direct application of 2-Methoxy-2-methylpropan-
1-amine in complex syntheses are often proprietary or context-dependent, a general synthesis

of the parent amine has been described.

Synthesis of 2-Methoxy-2-methylpropan-1-amine via
LAH Reduction
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This protocol is adapted from a documented synthesis and involves the reduction of a nitrile

intermediate.[3]

Step 1: Synthesis of 2-methoxy-2-methylpropanenitrile

To a solution of freshly fused zinc chloride (1.47 g, 11 mmol) in an excess of anhydrous

methanol, add 2-hydroxy-2-methylpropanenitrile (1 mL, 11 mmol).

Reflux the reaction mixture overnight in an oil bath.

After cooling to room temperature, pour the reaction mixture into ice water and extract with

diethyl ether.

Wash the ether layer with brine (saturated NaCl solution) and dry over an appropriate drying

agent.

Remove the ether by simple distillation.

Collect the pure product by distilling at 120 °C.

Step 2: Synthesis of 2-methoxy-2-methylpropan-1-amine

In a three-necked flask fitted with a nitrogen inlet, dropping funnel, and reflux condenser,

suspend lithium aluminum hydride (LAH) (0.8 g, 20 mmol) in dry diethyl ether (25 mL).

Maintain the mixture under a nitrogen atmosphere and cool in an ice bath.

Add a solution of 2-methoxy-2-methylpropanenitrile (1 g, 10 mmol), from Step 1, dissolved in

dry ether (2 mL) dropwise to the well-stirred LAH suspension.

After the addition is complete, bring the reaction mixture to room temperature and then heat

to reflux for 4 hours.

Cool the reaction mixture in an ice bath and quench by the sequential dropwise addition of

water (0.8 mL), 15% aqueous NaOH (0.8 mL), and finally water (2.4 mL).

Filter the resulting granular precipitate and wash thoroughly with diethyl ether.
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Combine the ether filtrates, dry over a suitable drying agent, and remove the solvent under

reduced pressure to yield the final product.

Applications in Research and Development
2-Methoxy-2-methylpropan-1-amine serves as a versatile building block in medicinal

chemistry and drug discovery. Its structural features, including a primary amine for further

functionalization and a methoxy group that can influence physicochemical properties such as

solubility and metabolic stability, make it an attractive component in the design of novel

bioactive molecules.

Patent literature indicates its use as a reagent in the synthesis of more complex heterocyclic

compounds, some of which are investigated as potential therapeutic agents. For instance, it

has been incorporated into pyrazolothiazole derivatives and other nitrogen-containing

heteroaryl compounds.[4][5]

Visualized Workflows and Pathways
The following diagrams, generated using Graphviz, illustrate key logical and experimental flows

relevant to the procurement and use of 2-Methoxy-2-methylpropan-1-amine.
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Caption: Procurement and Quality Control Workflow for a Research Chemical.
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Caption: Synthetic Pathway via LAH Reduction of the Nitrile Intermediate.
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Caption: Role as a Building Block in a Drug Discovery Cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Buy 3-Ethoxy-2-methoxy-2-methylpropan-1-amine [smolecule.com]

2. 2-Methoxy-2-methylpropan-1-amine | C5H13NO | CID 11789141 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. hbni.ac.in [hbni.ac.in]

4. EP3190116A1 - Pyrazolothiazole compound and medicine - Google Patents
[patents.google.com]

5. EP2580207B1 - Nitrogen containing heteroaryl compounds - Google Patents
[patents.google.com]

To cite this document: BenchChem. [Commercial Availability and Technical Guide for 2-
Methoxy-2-methylpropan-1-amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1354346#commercial-availability-and-suppliers-of-2-
methoxy-2-methylpropan-1-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1354346?utm_src=pdf-body-img
https://www.benchchem.com/product/b1354346?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s13847296
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxy-2-methylpropan-1-amine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxy-2-methylpropan-1-amine
http://www.hbni.ac.in/phdthesis/chem/CHEM01200604037.pdf
https://patents.google.com/patent/EP3190116A1/en
https://patents.google.com/patent/EP3190116A1/en
https://patents.google.com/patent/EP2580207B1/zh
https://patents.google.com/patent/EP2580207B1/zh
https://www.benchchem.com/product/b1354346#commercial-availability-and-suppliers-of-2-methoxy-2-methylpropan-1-amine
https://www.benchchem.com/product/b1354346#commercial-availability-and-suppliers-of-2-methoxy-2-methylpropan-1-amine
https://www.benchchem.com/product/b1354346#commercial-availability-and-suppliers-of-2-methoxy-2-methylpropan-1-amine
https://www.benchchem.com/product/b1354346#commercial-availability-and-suppliers-of-2-methoxy-2-methylpropan-1-amine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1354346?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1354346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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